Cas no 26035-69-8 (1-(4,6-dichloropyrimidin-5-yl)propan-2-one)

• Product Name: 1-(4,6-dichloropyrimidin-5-yl)propan-2-one
• CAS No: 26035-69-8
• MF: C₇H₆Cl₂N₂O
• MW: 205.04133939743
• MDL: MFCD25961645
• CID: 1428206
• PubChem ID: 12927583
• Update Time: 2025-06-09

1-(4,6-dichloropyrimidin-5-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(4,6-dichloro-5-pyrimidinyl)-
• 1-(4,6-dichloropyrimidin-5-yl)propan-2-one
• SCHEMBL15271406
• EN300-1963895
• DA-43004
• 1-(4,6-Dichloro-5-pyrimidinyl)-2-propanone
• BOFLMNLXVBYVBA-UHFFFAOYSA-N
• 26035-69-8

• MDL： MFCD25961645
• Inchi： 1S/C7H6Cl2N2O/c1-4(12)2-5-6(8)10-3-11-7(5)9/h3H,2H2,1H3
• InChI Key： BOFLMNLXVBYVBA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CC(C)=O

Computed Properties

• Exact Mass: 203.98588
• Monoisotopic Mass: 203.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85

Additional information on 1-(4,6-dichloropyrimidin-5-yl)propan-2-one

Comprehensive Overview of 1-(4,6-dichloropyrimidin-5-yl)propan-2-one (CAS No. 26035-69-8): Properties, Applications, and Industry Insights

1-(4,6-dichloropyrimidin-5-yl)propan-2-one (CAS No. 26035-69-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a chlorinated pyrimidine derivative, this compound serves as a critical building block in the synthesis of bioactive molecules. The presence of both dichloropyrimidine and propanone moieties makes it a versatile intermediate for designing compounds with potential therapeutic or crop protection applications.

Recent advancements in drug discovery and precision agriculture have increased the demand for tailored pyrimidine-based compounds. Researchers are particularly interested in how 1-(4,6-dichloropyrimidin-5-yl)propan-2-one can be modified to enhance molecular selectivity or improve binding affinity to biological targets. Its structural adaptability allows for diverse functionalization, making it valuable for developing small-molecule inhibitors or enzyme modulators.

From a synthetic chemistry perspective, the compound’s reactivity profile is a frequent topic in academic discussions. The electron-withdrawing effects of the chlorine atoms at the 4- and 6-positions of the pyrimidine ring influence its participation in nucleophilic aromatic substitution (SNAr) reactions. This property is leveraged in constructing complex molecular architectures, particularly in medicinal chemistry projects targeting kinases or GPCRs.

In agrochemical applications, derivatives of 1-(4,6-dichloropyrimidin-5-yl)propan-2-one are explored for their potential as herbicidal or fungicidal agents. The compound’s ability to disrupt metabolic pathways in pests aligns with the industry’s shift toward sustainable crop protection solutions. Innovations in green chemistry have also prompted studies on optimizing its synthesis to reduce environmental impact.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) to ensure purity and confirm structural integrity. Such rigorous quality control is essential for applications in regulated industries like pharmaceutical manufacturing.

Emerging trends in computational chemistry and AI-driven molecular design have further highlighted the relevance of CAS No. 26035-69-8. Predictive modeling tools are being used to explore its structure-activity relationships (SAR), accelerating the discovery of novel analogs with improved efficacy. This aligns with broader industry goals of reducing R&D timelines through in silico screening.

For researchers sourcing this compound, considerations around storage stability and handling protocols are critical. While not classified as hazardous under standard regulations, proper laboratory practices should be followed to maintain its integrity. Suppliers often provide technical data sheets detailing optimal storage conditions (e.g., temperature-controlled environments).

The global market for fine chemicals like 1-(4,6-dichloropyrimidin-5-yl)propan-2-one reflects growing investments in life sciences and agricultural biotechnology. Patent analyses reveal increasing filings for pyrimidine derivatives, underscoring their commercial potential. Stakeholders are monitoring regulatory developments that could influence production scales or application scopes.

In summary, 1-(4,6-dichloropyrimidin-5-yl)propan-2-one represents a pivotal intermediate at the intersection of multiple scientific disciplines. Its role in advancing targeted therapies and eco-friendly agrochemicals exemplifies the compound’s multidisciplinary value. Ongoing research will likely uncover new dimensions of its utility, reinforcing its status as a high-value chemical entity.